Cas no 183945-51-9 (1-Trifluoromethoxy-2-methyl-4-nitro-benzene)

• Product Name: 1-Trifluoromethoxy-2-methyl-4-nitro-benzene
• CAS No: 183945-51-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 2922156
• Update Time: 2023-08-10

1-Trifluoromethoxy-2-methyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-trifluoromethoxy-2-methyl-4-nitro-benzene
• 5-Nitro-2-(trifluoromethoxy)toluene
• 1-Trifluoromethoxy-2-methyl-4-nitro-benzene

• Inchi： 1S/C8H6F3NO3/c1-5-4-6(12(13)14)2-3-7(5)15-8(9,10)11/h2-4H,1H3
• InChI Key： NGDFMIAQDCNMHU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 55